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Compound of Interest

Compound Name: 3,4-Difluorobenzyl alcohol

Cat. No.: B1297547 Get Quote

A Comprehensive Safety and Handling Guide for
3,4-Difluorobenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and

experimental testing protocols for 3,4-Difluorobenzyl alcohol (CAS RN: 85118-05-4). The

information is compiled to assist laboratory personnel in minimizing risks and ensuring safe

operational procedures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4-Difluorobenzyl alcohol is
presented in the table below. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Source(s)

Molecular Formula C₇H₆F₂O [1][2]

Molecular Weight 144.12 g/mol [2]

Appearance
Colorless to Red to Green

clear liquid

Boiling Point
197 °C (approx. 101.45 °C at

reduced pressure)
[1][3]

Melting Point 9 °C [3]

Flash Point 97 °C (208.4 °F) - closed cup [2][4]

Density 1.262 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.49 [1][2]

Hazard Identification and Classification
3,4-Difluorobenzyl alcohol is classified as a hazardous substance. The following table

summarizes its hazard classifications and statements according to the Globally Harmonized

System (GHS).

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Sources:[2][4][5]
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Adherence to proper handling and storage procedures is critical to ensure personnel safety and

maintain the integrity of the chemical.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory operations. The following provides general guidance:

Protection Type Recommendation

Eye/Face Protection
Wear chemical safety goggles and/or a face

shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber), a lab coat, and other protective clothing

as necessary to prevent skin contact.

Respiratory Protection

If ventilation is inadequate or there is a risk of

inhaling vapors or aerosols, use a NIOSH-

approved respirator with an appropriate

cartridge.

Sources:[2][4]

Engineering Controls
Control Type Recommendation

Ventilation

Work in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation

exposure.

Safety Equipment

Ensure that an eyewash station and a safety

shower are readily accessible in the immediate

work area.

Source:[4]

Storage Conditions
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Condition Recommendation

Container Keep the container tightly closed.

Environment

Store in a cool, dry, and well-ventilated area

away from incompatible materials such as

strong oxidizing agents.

Temperature
Recommended storage in a cool and dark place

(<15°C).

Sources:

Emergency and First Aid Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Sources:[4][6]
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Experimental Protocols for Hazard Assessment
The hazard classifications for 3,4-Difluorobenzyl alcohol are determined through

standardized experimental protocols, such as those developed by the Organisation for

Economic Co-operation and Development (OECD). The following sections outline the general

methodologies for these tests.

Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)
This test is designed to assess the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[7][8][9]

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal, typically an albino rabbit.[9] The treated area is observed for signs of

erythema (redness) and edema (swelling) at specific intervals.[7]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Dose Application: Approximately 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of

the test substance is applied to a small patch of shaved skin (approximately 6 cm²).[9]

Exposure: The test substance is held in contact with the skin under a porous gauze dressing

for a 4-hour exposure period.[8]

Observation: After the exposure period, the dressing is removed, and the skin is gently

cleansed. The skin is then examined for erythema and edema at 1, 24, 48, and 72 hours

after patch removal.[8]

Scoring: The severity of the skin reactions is scored using a standardized grading system.

Classification: The substance is classified based on the severity and reversibility of the

observed skin reactions.
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Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)
This test evaluates the potential of a substance to cause damage to the eye upon a single

application.[10][11][12]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal, usually an albino rabbit. The untreated eye serves as a control.[11] The

eye is then examined for lesions of the cornea, iris, and conjunctiva at specific intervals.[12]

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Dose Application: A single dose of the test substance (typically 0.1 mL for liquids or 0.1 g for

solids) is instilled into the conjunctival sac of one eye.[13]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[13]

Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are

scored using a standardized system.[11]

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions. To minimize animal distress, a weight-of-the-evidence analysis and in

vitro testing are recommended before in vivo studies are conducted.[10][12]

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key logical relationships and

workflows for the safe handling of 3,4-Difluorobenzyl alcohol.
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Handling Precautions for 3,4-Difluorobenzyl Alcohol

Hazard Identification

Control Measures

Emergency Response

H315: Causes skin irritation

Personal Protective Equipment
(Gloves, Goggles)

First Aid
(Flush affected area)

H319: Causes serious eye irritation H335: May cause respiratory irritation

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Spill Control
(Absorbent material)
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Chemical Risk Assessment Workflow

Step 1: Identify Hazards
(Review SDS)

Step 2: Identify Who Might Be Harmed
(Researchers, Technicians)

Step 3: Evaluate Risks
(Likelihood and Severity)

Step 4: Implement Control Measures
(PPE, Ventilation, SOPs)

Step 5: Record and Review
(Document findings, periodic review)

Review
Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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